Cas no 1806867-65-1 (4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine
• CAS No: 1806867-65-1
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4809439
• Update Time: 2025-06-09

4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c1-15-6-3(8)2-4(12(13)14)11-5(6)7(9)10/h2,7H,1H3
• InChI Key： QKAWDRRWOSUHQS-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine

4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1806867-65-1): An Overview

4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1806867-65-1) is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a bromine atom, difluoromethyl group, methoxy group, and nitro group in its molecular structure imparts distinct chemical and biological properties, making it a valuable starting material for various synthetic pathways.

The 4-bromo substituent in the pyridine ring is particularly noteworthy as it provides a handle for further functionalization through substitution reactions. This feature is crucial in the synthesis of bioactive molecules, where the introduction of different functional groups can significantly alter the pharmacological profile of the final product. Additionally, the difluoromethyl group is known to enhance metabolic stability and improve drug-like properties, making it an attractive moiety in drug design.

The methoxy group at the 3-position of the pyridine ring contributes to the overall polarity and solubility of the molecule. This functional group can also influence the binding affinity and selectivity of the compound towards specific biological targets. The nitro group at the 6-position adds further complexity to the molecule, potentially enhancing its reactivity and bioactivity. The combination of these substituents results in a compound with a well-balanced set of properties that can be tailored for various medicinal applications.

Recent studies have highlighted the potential of 4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine in the development of novel inhibitors for various therapeutic targets. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression and inflammatory diseases. These findings underscore the importance of this compound as a lead structure for further optimization and development.

In addition to its potential as a therapeutic agent, 4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine has been explored as an intermediate in the synthesis of other bioactive molecules. Its unique reactivity profile allows for efficient transformation into a wide range of derivatives, making it a valuable building block in synthetic organic chemistry. The ability to introduce diverse functional groups through selective reactions enhances its utility in drug discovery and development processes.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, catalytic systems employing transition metals have been developed to facilitate key transformations with improved selectivity and reduced by-product formation.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1806867-65-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive starting material for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to explore new avenues for its utilization, further solidifying its importance in the field.